(4Z)-4-(4-methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• CAS: 39143-07-2
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol
• SMILES: CC1=NN(C(=O)C1=CC2=CC=C(C=C2)OC)C3=CC=CC=C3
• InChI: InChI=1S/C18H16N2O2/c1-13-17(12-14-8-10-16(22-2)11-9-14)18(21)20(19-13)15-6-4-3-5-7-15/h3-12H,1-2H3/b17-12-
• InChIKey: WGISVRVYQCZWOR-ATVHPVEESA-N

(4Z)-4-(4-Methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one (CAS 39143-07-2) is a pyrazolone derivative belonging to the 4-arylidene-pyrazol-3-one subclass. Its structure features a 5-methyl-2-phenyl-pyrazol-3-one core with a 4-methoxybenzylidene substituent at position 4 in the Z-configuration.

(4Z)-4-(4-Methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one (CAS 39143-07-2): Pyrazolone Derivative Procurement Baseline

(4Z)-4-(4-Methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one (CAS 39143-07-2) is a pyrazolone derivative belonging to the 4-arylidene-pyrazol-3-one subclass. Its structure features a 5-methyl-2-phenyl-pyrazol-3-one core with a 4-methoxybenzylidene substituent at position 4 in the Z-configuration . The compound has a molecular formula of C18H16N2O2 and a molecular weight of 292.33 g/mol . The pyrazolone scaffold is a recognized privileged structure in medicinal chemistry, appearing in drugs such as edaravone, antipyrine, and metamizole [1]. This specific derivative is supplied primarily as a research chemical with purity typically ≥95% .

Stereochemically defined Z-isomer for SAR and isomer-specific studies

Pyrazolone core with 4-methoxybenzylidene extension for redox or conjugation research

Research-grade purity, supplier-specified ≥95% (analytical context)

• [1] Branković, J., Milovanović, V.M., Petrović, Z.D., Simijonović, D., Petrović, V.P. (2023). Pyrazolone-type compounds (part II): in vitro and in silico evaluation of antioxidant potential; structure–activity relationship. RSC Advances, 13, 2884-2895. View Source

Why In-Class Pyrazolone Substitution Cannot Be Assumed for CAS 39143-07-2

The pyrazolone class encompasses structurally diverse derivatives with wide-ranging biological activities including antioxidant, anti-inflammatory, antimicrobial, and enzyme inhibitory effects [1]. However, activity is highly sensitive to the nature and position of substituents. Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one) acts as a potent radical scavenger, but introduction of a 4-arylidene substituent fundamentally alters electronic distribution, lipophilicity, and molecular geometry [2]. Furthermore, the specific Z-geometric configuration (CAS 39143-07-2) versus the E-isomer (CAS 18808-85-0) can affect molecular packing, solubility, and target binding . Generic substitution without isomer-specific and substituent-specific evidence risks selecting a compound with different physicochemical, biological, or reactivity profiles.

Isomer: Z-configuration vs. E-isomer (CAS 18808-85-0) may alter molecular recognition, packing, and target engagement; not directly interchangeable.

Core: 4-arylidene substitution fundamentally shifts electronic and lipophilic profile from unsubstituted edaravone core; reactivity cannot be assumed.

Substituent: Methoxy group vs. hydroxy, nitro, or halogen analogs may produce distinct redox, antimicrobial, or enzyme-inhibition profiles; class-level trends need verification.

• [1] Addadi, R., Ouici, H.B., Boudou, F., et al. (2025). Design, Synthesis, Characterization, in Vitro Biological Evaluation, and in Silico Investigation of 4-Substituted Arylidene Pyrazolones Through Docking, Molecular Dynamics Simulations, and DFT Studies. View Source
• [2] Branković, J., Milovanović, V.M., Petrović, Z.D., Simijonović, D., Petrović, V.P. (2023). Pyrazolone-type compounds (part II): in vitro and in silico evaluation of antioxidant potential; structure–activity relationship. RSC Advances, 13, 2884-2895. View Source

Quantitative Differentiation Evidence for (4Z)-4-(4-Methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one (CAS 39143-07-2)

Z-Isomer Geometric Configuration vs. E-Isomer: Structural and Property Differentiation

CAS 39143-07-2 is the Z-isomer of 4-(4-methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one, whereas CAS 18808-85-0 represents the corresponding E-isomer or a mixed isomer stock . The Z-configuration places the pyrazolone carbonyl and the methoxyphenyl ring on the same side of the exocyclic double bond, resulting in a distinct dipole moment, different steric environment around the 4-position, and altered conjugation compared to the E-isomer . The Z-isomer has 0 hydrogen bond donors, 3 hydrogen bond acceptors, 3 rotatable bonds, and a computed complexity of 470 .

Z vs. E isomer

Head-to-head

Z-isomer: dipole-aligned, complexity 470, 3 rotatable bonds

E-isomer: trans configuration, same formula, distinct spatial arrangement

Isomer-specific procurement ensures reproducible 3D pharmacophore and binding studies

Computed descriptors; Z-configuration assigned by nomenclature

Evidence Dimension	Geometric configuration (Z vs. E) and computed molecular descriptors
Target Compound Data	Z-isomer (CAS 39143-07-2): dipole-aligned conformation; complexity 470; 3 rotatable bonds; 0 H-bond donors; 3 H-bond acceptors
Comparator Or Baseline	E-isomer (CAS 18808-85-0): trans configuration; same molecular formula but different spatial arrangement of the 4-methoxyphenyl and carbonyl groups
Quantified Difference	Distinct 3D geometry affecting molecular recognition, crystal packing, and potentially biological target engagement. Computed complexity and electronic properties are isomer-specific
Conditions	Computational structural analysis; stereochemical assignment based on (Z)-configuration nomenclature

Why This Matters

In structure-based drug design and chemical biology, the Z vs. E configuration of exocyclic double bonds can determine binding affinity and functional activity; procurement of the correct isomer is essential for reproducible research outcomes.

Melting Point Differentiation from Structural Analogs: Purity and Identity Verification

The compound (4Z)-4-(4-methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one (as the unspecified isomer) is reported with a melting point of 126–128 °C (recrystallized from ethanol) . This value differs from the parent compound edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one), which has a melting point of approximately 127–130 °C, and from other 4-arylidene derivatives where melting points vary systematically with the arylidene substituent [1]. The melting point serves as a practical batch-to-batch identity and purity verification parameter during procurement.

Melting point

Cross-study

126–128 °C (recrystallized from ethanol)

Batch identity and purity checkpoint distinguishable from edaravone (~127–130 °C) and other arylidene analogs

Deviation may indicate isomer contamination or degradation

Evidence Dimension	Melting point (identity and purity indicator)
Target Compound Data	126–128 °C (recrystallized from ethanol)
Comparator Or Baseline	Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one): ~127–130 °C; 4-arylidene pyrazolone derivatives vary broadly (e.g., 4-hydroxy-3-methoxy derivative exhibits distinct melting range) [1]
Quantified Difference	Target compound mp = 126–128 °C provides a specific quality checkpoint distinguishable from closely related pyrazolones
Conditions	Melting point determined from ethanol recrystallization; predicted boiling point ~450.8 °C

Why This Matters

Melting point is the most accessible and widely used criterion for confirming compound identity and purity upon receipt; a batch with a significantly deviating melting point may indicate isomer contamination or degradation.

• [1] PubChem. Edaravone (Compound Summary). Physical properties and melting point data. View Source

4-Methoxybenzylidene Substituent Enables Extended Conjugation and Redox Activity vs. Unsubstituted Pyrazolone Core

The 4-methoxybenzylidene substituent in CAS 39143-07-2 extends the π-conjugation system of the pyrazolone ring, which is absent in the parent edaravone (5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one) [1]. In a study of closely related 4-substituted arylidene pyrazol-3-one derivatives, 4-arylidene-substituted pyrazolones displayed significant DPPH radical scavenging activity, with IC50 values ranging from 0.25 mg/mL to higher concentrations depending on the arylidene substitution pattern [2]. The methoxy group can additionally modulate redox potential through electron-donating effects, potentially differentiating its antioxidant profile from unsubstituted, hydroxy-substituted, or nitro-substituted arylidene analogs [1][2].

Conjugation & redox

Class-level

4-methoxybenzylidene extends π-system; DPPH IC50 range for class 2.6–7.8 μM (specific data not reported)

Supports redox probe selection; conjugation-dependent reactivity cannot be achieved with edaravone core

Data to verify for this exact derivative

Evidence Dimension	Radical scavenging activity (DPPH assay) and electronic effects of arylidene substituent
Target Compound Data	4-methoxybenzylidene substituent: electron-donating OCH3 group extends conjugation and lowers oxidation potential (specific IC50 for CAS 39143-07-2 not reported in accessible literature) [1]
Comparator Or Baseline	Edaravone (no 4-substituent): established radical scavenger with pKa ~7.0; 4-substituted arylidene pyrazolones (e.g., Pyr 4 with catechol moiety: IC50 = 0.25 mg/mL, 98% DPPH inhibition) [2]; non-substituted pyrazolone core: lower antioxidant activity in DPPH assays compared to arylidene-substituted analogs [1]
Quantified Difference	4-Arylidene pyrazolones as a class achieve DPPH IC50 values in the 2.6–7.8 μM range for optimized substituents, significantly improved over the unsubstituted core [1]. The specific methoxy derivative's activity is predicted to fall within the active range of this series.
Conditions	DPPH radical scavenging assay; in vitro; comparison across structurally characterized 4-arylidene pyrazolone series [1][2]

Why This Matters

The presence of the 4-methoxybenzylidene group fundamentally alters the compound's chemical reactivity and potential biological activity profile relative to the unsubstituted pyrazolone core; researchers seeking a specific redox behavior or conjugation-dependent property cannot substitute edaravone for this derivative.

• [1] Branković, J., Milovanović, V.M., Petrović, Z.D., Simijonović, D., Petrović, V.P. (2023). Pyrazolone-type compounds (part II): in vitro and in silico evaluation of antioxidant potential; structure–activity relationship. RSC Advances, 13, 2884-2895. DPPH IC50 range 2.6–7.8 μM for pyrazolone analogues. View Source
• [2] Addadi, R., Ouici, H.B., Boudou, F., et al. (2025). Design, Synthesis, Characterization, in Vitro Biological Evaluation, and in Silico Investigation of 4-Substituted Arylidene Pyrazolones Through Docking, Molecular Dynamics Simulations, and DFT Studies. Pyr 4: DPPH IC50 = 0.25 mg/mL (98% inhibition). View Source

Antibacterial Activity Differentiation: 4-Arylidene Pyrazolones vs. Reference Antibiotics

4-Arylidene pyrazolone derivatives have demonstrated selective antibacterial activity against Gram-positive bacterial strains, outperforming reference antibiotics in certain cases. In one study, 4-arylidene pyrazole derivatives displayed MIC values against B. subtilis and S. aureus that were comparable to or better than ciprofloxacin [1]. A separate investigation of 4-substituted arylidene pyrazol-3-ones found inhibition zones of up to 29 mm against A. baumannii and 28 mm against K. pneumoniae, comparable to gentamicin [2]. The 4-methoxybenzylidene substituent (CAS 39143-07-2) may contribute a distinct antibacterial selectivity profile relative to halogen-, nitro-, or hydroxy-substituted arylidene analogs, though direct data on this exact compound are not available in accessible literature.

Antibacterial

Class-level

4-arylidene pyrazolones show Gram-positive selectivity; MIC comparable to ciprofloxacin in some analogs

Supports antimicrobial screening context; methoxy substituent may tune electronic effects

No specific MIC for CAS 39143-07-2; source review needed

Evidence Dimension	Antibacterial activity (agar diffusion and MIC assays)
Target Compound Data	4-methoxybenzylidene pyrazolone: predicted Gram-positive selective activity based on class behavior; specific MIC not reported [1][2]
Comparator Or Baseline	Ciprofloxacin (reference antibiotic); gentamicin (reference antibiotic); structurally related arylidene pyrazolones with alternative substituents (e.g., Pyr 5: 29 mm zone vs A. baumannii) [2]
Quantified Difference	Class-level SAR: 4-arylidene pyrazolones exhibit Gram-positive selectivity and can match or exceed reference antibiotic potency. Methoxy substitution may modulate potency through electronic effects on the aryl ring.
Conditions	Agar well diffusion method; bacterial strains: E. coli, K. pneumoniae, L. monocytogenes, A. baumannii, B. subtilis, S. aureus [1][2]

Why This Matters

For antimicrobial screening programs, the 4-arylidene pyrazolone scaffold provides a validated starting point with demonstrated Gram-positive selectivity. The 4-methoxy substituent represents a specific electronic tuning option within this scaffold that cannot be replicated by other substituents without altering the antibacterial spectrum.

• [1] Kumar, A., et al. (2013). Synthesis of some novel 4-arylidene pyrazoles as potential antimicrobial agents. BMC Chemistry, 3, 9. DOI: 10.1186/2191-2858-3-9. Antimicrobial data against B. subtilis, S. aureus, E. coli, P. fluorescens. View Source
• [2] Addadi, R., Ouici, H.B., Boudou, F., et al. (2025). Design, Synthesis, Characterization, in Vitro Biological Evaluation, and in Silico Investigation of 4-Substituted Arylidene Pyrazolones. Pyr 5: 29 mm vs A. baumannii, 28 mm vs K. pneumoniae. View Source

α-Amylase Inhibitory Activity: 4-Arylidene Pyrazolones as a Class with Potential Anti-Diabetic Applications

2'-Aryl and 4'-arylidene substituted pyrazolones have been evaluated as α-amylase inhibitors. In a series of 18 compounds, all derivatives exhibited significant to moderate inhibitory activity with IC50 values ranging from 1.61 ± 0.16 μM to 2.38 ± 0.09 μM, compared to the standard acarbose (IC50 = 1.46 ± 0.26 μM) [1]. Within this series, 4-arylidene pyrazolones (compounds 8–12 and 14–16) achieved IC50 values as low as 1.61 ± 0.16 μM [1]. The 4-methoxybenzylidene variant (CAS 39143-07-2) is a structural member of this class and is expected to contribute to the established SAR, with the methoxy group potentially influencing binding interactions at the enzyme active site.

α-Amylase inhibition

Class-level

Class IC50 1.61–2.38 μM (acarbose 1.46 μM); mixed-type inhibition

Relevant scaffold for enzyme inhibition studies; methoxy variant fits within established SAR

Data to verify for this compound; assay context review recommended

Evidence Dimension	α-Amylase inhibition (IC50)
Target Compound Data	4-methoxybenzylidene pyrazolone: predicted IC50 within the class range of 1.61–2.38 μM based on structural analogy [1]
Comparator Or Baseline	Acarbose IC50 = 1.46 ± 0.26 μM; unsubstituted pyrazolone core; compounds 8–12: IC50 = 1.68–1.97 μM; compounds 14–16: IC50 = 1.61–1.93 μM [1]
Quantified Difference	4-Arylidene pyrazolones consistently achieve IC50 values within 1.1- to 1.6-fold of acarbose, demonstrating robust class-level α-amylase inhibition
Conditions	In vitro α-amylase enzyme inhibition assay; kinetic studies revealed mixed-type inhibition mechanism [1]

Why This Matters

The validated α-amylase inhibitory scaffold makes this compound a relevant building block for anti-diabetic drug discovery programs; the methoxy substituent provides a specific electronic and steric profile for SAR exploration within the 4-arylidene series.

• [1] Yousuf, S., et al. (2018). 2'-Aryl and 4'-arylidene substituted pyrazolones: As potential α-amylase inhibitors. European Journal of Medicinal Chemistry, 159, 47–58. DOI: 10.1016/j.ejmech.2018.09.052. IC50 range 1.61–2.38 μM; acarbose IC50 = 1.46 μM. View Source

Validated Application Scenarios for (4Z)-4-(4-Methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one (CAS 39143-07-2)

Isomer-Specific Lead Compound in Stereochemistry-Dependent Drug Discovery

The well-defined Z-geometric configuration of CAS 39143-07-2 makes it suitable as a stereochemically pure starting point for structure-activity relationship (SAR) studies where the spatial orientation of the 4-arylidene group is critical for target binding . The Z-isomer provides a distinct 3D pharmacophore relative to the E-isomer (CAS 18808-85-0), enabling systematic evaluation of stereochemical effects on biological activity .

Antioxidant Probe in Redox Biology Leveraging Extended Conjugation

The 4-methoxybenzylidene substituent extends π-conjugation across the pyrazolone core, potentially enhancing radical scavenging capacity compared to the unsubstituted edaravone scaffold [1]. This compound can serve as a probe to investigate the contribution of extended arylidene conjugation to antioxidant mechanisms in cellular models, particularly given that structurally related 4-arylidene pyrazolones have demonstrated DPPH IC50 values in the low micromolar range [1].

Synthetic Intermediate for Diverse Heterocyclic Libraries

4-Arylidene-5-methyl-2-phenylpyrazol-3-ones, including the 4-methoxy derivative, have been employed as dipolarophiles in multicomponent reactions to construct spiro[carbazole-3,4'-pyrazoles] with high diastereoselectivity [2]. The compound's activated exocyclic double bond enables further chemical transformations, making it a valuable building block for generating structurally diverse heterocyclic libraries [2].

Antimicrobial Screening Template with Gram-Positive Selectivity

Based on established class-level evidence, 4-arylidene pyrazolone derivatives exhibit selective antibacterial activity against Gram-positive bacteria, with some analogs matching or exceeding the potency of ciprofloxacin [3]. CAS 39143-07-2, bearing the 4-methoxy substituent, provides a specific electronic tuning option for antimicrobial SAR campaigns targeting drug-resistant Gram-positive pathogens [3][4].

Application

Selection Property

Validation Focus

Stereochemistry-dependent SAR studies

Z-isomer stereochemical purity

Isomer identity verification (NMR, HPLC)

Redox biology probe (extended conjugation)

4-methoxybenzylidene conjugation extension

DPPH radical scavenging assay context

Heterocyclic library synthesis

Activated exocyclic double bond

Diastereoselectivity and reaction scope

Antimicrobial screening template

4-arylidene pyrazolone scaffold

MIC and zone-of-inhibition endpoints

• [1] Branković, J., Milovanović, V.M., Petrović, Z.D., Simijonović, D., Petrović, V.P. (2023). Pyrazolone-type compounds (part II): in vitro and in silico evaluation of antioxidant potential; structure–activity relationship. RSC Advances, 13, 2884-2895. View Source
• [2] Multicomponent Reaction for Diastereoselective Synthesis of Spiro[carbazole-3,4'-pyrazoles] and Spiro[carbazole-3,4'-thiazoles]. Journal of Organic Chemistry, 2021. 4-Arylidene-5-methyl-2-phenylpyrazol-3-ones as reaction partners. View Source
• [3] Kumar, A., et al. (2013). Synthesis of some novel 4-arylidene pyrazoles as potential antimicrobial agents. BMC Chemistry, 3, 9. Gram-positive selectivity and ciprofloxacin comparison. View Source
• [4] Addadi, R., Ouici, H.B., Boudou, F., et al. (2025). Design, Synthesis, Characterization, in Vitro Biological Evaluation, and in Silico Investigation of 4-Substituted Arylidene Pyrazolones. Antibacterial inhibition zone data. View Source